Cas no 994-49-0 (Hexaethyldisiloxane)

• Product Name: Hexaethyldisiloxane
• CAS No: 994-49-0
• MF: C₁₂H₃₀OSi₂
• MW: 246.537005901337
• MDL: MFCD00026693
• CID: 83279
• PubChem ID: 70442
• Update Time: 2025-04-18

Hexaethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Hexaethyldisiloxane
• 1,1,1,3,3,3-Hexaethyldisiloxane
• triethyl(triethylsilyloxy)silane
• Disiloxane, hexaethyl-
• Triethylsilyl Ether
• S8VL2C7PE4
• Disiloxane, 1,1,1,3,3,3-hexaethyl-
• WILBTFWIBAOWLN-UHFFFAOYSA-N
• HEXAETHYL DISILOXANE
• C12H30OSi2
• triethylsilylether
• NSC139841
• Bis(triethylsilyl) ether
• Hexaethyldisiloxane, 99%
• Hexaethyldisiloxane min 97%
• 1,1,3,3,3-Hexaethyldisiloxane
• 6065AF
• AK68
• UNII-S8VL2C7PE4
• S09475
• SY247089
• FT-0626972
• HEXAETHYLDISILOXANE?
• D70292
• NSC 139841
• DS-3259
• MFCD00026693
• CS-0186277
• NS00042635
• SCHEMBL44376
• DTXSID1061362
• 994-49-0
• AKOS015838477
• EINECS 213-619-8
• NSC-139841
• DTXCID8049125
• DB-057783

• MDL： MFCD00026693
• Inchi： 1S/C12H30OSi2/c1-7-14(8-2,9-3)13-15(10-4,11-5)12-6/h7-12H2,1-6H3
• InChI Key： WILBTFWIBAOWLN-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(CC)O[Si](CC)(CC)CC
• BRN： 1750865

Computed Properties

• Exact Mass: 246.18400
• Monoisotopic Mass: 246.183519
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.844
• Melting Point: -115°C
• Boiling Point: 231 °C
• Flash Point: 87°C
• Refractive Index: 1.4330
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 9.23000
• LogP: 5.01340
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Hexaethyldisiloxane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S24/25-S23
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes